![molecular formula C8H16N2O B1491134 6-Ethoxy-3-azabicyclo[3.1.1]heptan-3-amine CAS No. 2098123-14-7](/img/structure/B1491134.png)
6-Ethoxy-3-azabicyclo[3.1.1]heptan-3-amine
Overview
Description
“6-Ethoxy-3-azabicyclo[3.1.1]heptan-3-amine” is a chemical compound with the IUPAC name 6-ethoxy-3-azabicyclo[3.1.1]heptane . It has a molecular weight of 141.21 . The compound is liquid in its physical form .
Synthesis Analysis
The synthesis of 3-azabicyclo[3.1.1]heptanes, which includes “6-Ethoxy-3-azabicyclo[3.1.1]heptan-3-amine”, has been achieved by the reduction of spirocyclic oxetanyl nitriles . This transformation has been studied for its mechanism, scope, and scalability .Molecular Structure Analysis
The InChI code for “6-Ethoxy-3-azabicyclo[3.1.1]heptan-3-amine” is 1S/C8H15NO/c1-2-10-8-6-3-7(8)5-9-4-6/h6-9H,2-5H2,1H3 . This code provides a detailed description of the molecule’s structure.Physical And Chemical Properties Analysis
“6-Ethoxy-3-azabicyclo[3.1.1]heptan-3-amine” is a liquid . It has a molecular weight of 141.21 .Scientific Research Applications
Pharmaceutical Synthesis
The compound 6-Ethoxy-3-azabicyclo[3.1.1]heptan-3-amine has been utilized in the synthesis of pharmaceuticals. For instance, it has been incorporated into the structure of the antihistamine drug Rupatidine, replacing the pyridine ring, which resulted in a significant enhancement of its physicochemical properties .
Mimicking Meta-Substituted Benzenes
In 2022, 3-azabicyclo[3.1.1]heptanes were shown to mimic the fragment of meta-substituted benzenes in biologically active compounds, offering similar angles between exit vectors and distances between substituents, which are crucial for their biological activity .
Catalytic Activity
The compound has also been evaluated for its catalytic activity in various chemical reactions, demonstrating notable conversion rates with certain catalysts like AlCl3 and FeCl3 at room temperature .
Tropane Alkaloid Synthesis
The structure of 6-Ethoxy-3-azabicyclo[3.1.1]heptan-3-amine is similar to that of tropane alkaloids, which are known for their wide array of biological activities. Research directed towards the preparation of these structures has gained attention due to their potential applications .
Future Directions
The core structure of “6-Ethoxy-3-azabicyclo[3.1.1]heptan-3-amine” has been incorporated into the structure of the antihistamine drug Rupatidine instead of the pyridine ring, leading to a dramatic improvement in physicochemical properties . This suggests potential future directions in drug development using this compound.
Mechanism of Action
Target of Action
The primary targets of 6-Ethoxy-3-azabicyclo[3.1.1]heptan-3-amine are currently unknown. This compound is relatively new and research is ongoing to identify its specific targets and their roles in biological systems .
Mode of Action
The mode of action of 6-Ethoxy-3-azabicyclo[31It has been synthesized and incorporated into the structure of the antihistamine drug rupatidine instead of the pyridine fragment . This suggests that it may interact with histamine receptors or other targets associated with allergic responses .
Biochemical Pathways
The specific biochemical pathways affected by 6-Ethoxy-3-azabicyclo[31As research progresses, it is expected that the compound’s effects on various biochemical pathways will be elucidated .
Result of Action
The molecular and cellular effects of 6-Ethoxy-3-azabicyclo[3.1.1]heptan-3-amine’s action are currently under investigation. Preliminary studies suggest that it may have a dramatic improvement in physicochemical properties when incorporated into the structure of the antihistamine drug Rupatidine .
Action Environment
The influence of environmental factors on the action, efficacy, and stability of 6-Ethoxy-3-azabicyclo[31Factors such as temperature, pH, and the presence of other molecules could potentially affect the compound’s activity .
properties
IUPAC Name |
6-ethoxy-3-azabicyclo[3.1.1]heptan-3-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H16N2O/c1-2-11-8-6-3-7(8)5-10(9)4-6/h6-8H,2-5,9H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HLEQLPPCDXZKPB-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1C2CC1CN(C2)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H16N2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
156.23 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
6-Ethoxy-3-azabicyclo[3.1.1]heptan-3-amine | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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